Cas no 2680730-18-9 (benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate)
benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate
- EN300-28297902
- 2680730-18-9
- benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate
-
- Inchi: 1S/C15H12BrN3O2/c16-11-8-13-12(6-7-17-13)18-14(11)19-15(20)21-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,18,19,20)
- InChI Key: PCJYIOHTLNGYSZ-UHFFFAOYSA-N
- SMILES: BrC1C(NC(=O)OCC2C=CC=CC=2)=NC2C=CNC=2C=1
Computed Properties
- Exact Mass: 345.01129g/mol
- Monoisotopic Mass: 345.01129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67Ų
benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297902-1g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 1g |
$2311.0 | 2023-09-07 | ||
| Enamine | EN300-28297902-5g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 5g |
$6702.0 | 2023-09-07 | ||
| Enamine | EN300-28297902-10g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 10g |
$9939.0 | 2023-09-07 | ||
| Enamine | EN300-28297902-0.05g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 0.05g |
$1942.0 | 2025-03-19 | |
| Enamine | EN300-28297902-0.1g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 0.1g |
$2034.0 | 2025-03-19 | |
| Enamine | EN300-28297902-0.25g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 0.25g |
$2126.0 | 2025-03-19 | |
| Enamine | EN300-28297902-0.5g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 0.5g |
$2219.0 | 2025-03-19 | |
| Enamine | EN300-28297902-1.0g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 1.0g |
$2311.0 | 2025-03-19 | |
| Enamine | EN300-28297902-2.5g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 2.5g |
$4530.0 | 2025-03-19 | |
| Enamine | EN300-28297902-5.0g |
benzyl N-{6-bromo-1H-pyrrolo[3,2-b]pyridin-5-yl}carbamate |
2680730-18-9 | 95.0% | 5.0g |
$6702.0 | 2025-03-19 |
benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate
Introduction to Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate (CAS No. 2680730-18-9)
Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680730-18-9, represents a promising candidate for further exploration due to its structural complexity and potential biological activities. The molecule features a benzyl group attached to a carbamate moiety, which is further linked to a 6-bromo-substituted 1H-pyrrole ring fused with a pyridine ring at the 3,2-position. This intricate arrangement of heterocyclic structures makes it an intriguing subject for synthetic chemists and biologists alike.
The structural components of Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate suggest multiple potential interactions with biological targets. The pyrrole and pyridine rings are well-known for their ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of small molecules to proteins and nucleic acids. The presence of the bromine atom at the 6-position of the pyrrole ring introduces a polar, electron-withdrawing effect that can modulate the electronic properties of the molecule, thereby influencing its binding characteristics.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, benzyl carbamates have emerged as important scaffolds due to their versatility in drug design. The carbamate group not only provides a site for further functionalization but also contributes to the solubility and bioavailability of the compound. This makes Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate a particularly interesting candidate for further investigation.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural motif of Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate resembles several known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, related pyrrole-pyridine hybrids have been investigated for their antimicrobial and anti-inflammatory properties. The bromine substituent may enhance the metabolic stability of the molecule while also serving as a handle for further derivatization through cross-coupling reactions.
The synthesis of Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate presents both challenges and opportunities for synthetic chemists. The construction of the pyrrole-pyridine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. Additionally, the introduction of the bromine atom at the 6-position can be achieved through halogenation strategies, which must be optimized to minimize side reactions.
Recent advancements in computational chemistry have also played a pivotal role in understanding the potential biological activity of Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate. Molecular docking studies have been used to predict how this compound might interact with various biological targets, such as enzymes and receptors involved in disease pathways. These simulations provide valuable insights into the binding affinity and mode of action of the molecule, guiding experimental efforts toward optimizing its therapeutic potential.
In conclusion, Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate (CAS No. 2680730-18-9) is a structurally complex and biologically relevant compound that warrants further exploration in drug discovery research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for developing novel therapeutic agents. As our understanding of molecular interactions continues to advance, compounds like Benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate are poised to play a significant role in addressing unmet medical needs.
2680730-18-9 (benzyl N-{6-bromo-1H-pyrrolo3,2-bpyridin-5-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)